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Compound of Interest

2-Amino-6-
Compound Name:
(Trifluoromethoxy)phenol

Cat. No.: B581549

In the landscape of contemporary drug discovery, the strategic selection of molecular building
blocks is paramount to success. 2-Amino-6-(Trifluoromethoxy)phenol, identified by its CAS
number 1261524-09-7, has emerged as a key intermediate for researchers and medicinal
chemists. Its unique trifunctional aromatic scaffold—possessing a hydroxyl, an amino, and a
trifluoromethoxy group in a specific ortho/meta relationship—offers a versatile platform for
constructing complex molecular architectures.

The true value of this compound lies in the strategic incorporation of the trifluoromethoxy (-
OCFs3) group. This substituent is increasingly favored in pharmaceutical chemistry for its
profound ability to enhance critical drug-like properties.[1] Unlike more traditional moieties, the -
OCFs group acts as a "super-halogen,” providing a powerful combination of high
electronegativity and lipophilicity.[1] This enhancement of lipophilicity and metabolic stability
can significantly improve a drug candidate's membrane permeability, bioavailability, and in vivo
half-life, making it a crucial tool for overcoming pharmacokinetic challenges.[2][3] This guide
provides an in-depth technical overview of 2-Amino-6-(Trifluoromethoxy)phenol, from its
fundamental properties to its strategic application in the laboratory.

Chapter 1: Physicochemical and Structural
Characteristics

The utility of 2-Amino-6-(Trifluoromethoxy)phenol begins with its distinct physical and
chemical properties. These characteristics dictate its behavior in reactions, its solubility, and its
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handling requirements.

Core Properties

A summary of the compound's key quantitative data is presented below for easy reference.

Property Value Source(s)

CAS Number 1261524-09-7 (4115116171

Molecular Formula C7HeFsNO2 [516]1[7]

Molecular Weight 193.13 g/mol 516171
Light brown to brown or off-

Appearance white to pale yellow crystalline [4115][6]
solid

Melting Point 110-115°C [5][6]

Boiling Point 210.1 £ 40.0 °C (Predicted) [4]

Density 1.479 - 1.48 g/lcm?3 [415116]
Sparingly soluble in water;

N Soluble in polar organic

Solubility [51[6]
solvents (e.g., DMSO,
Methanol)

pKa 7.88 £ 0.35 (Predicted) [4]

Molecular Structure

The arrangement of the functional groups on the phenol ring is critical to the molecule's

reactivity and utility.
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Caption: Logic flow of the -OCFs group's impact on drug properties.

Chapter 3: Synthesis and Reactivity

While 2-Amino-6-(Trifluoromethoxy)phenol is commercially available from various suppliers,
understanding its synthesis is crucial for process development and analog design. [4]A
plausible and efficient synthetic route can be designed based on established principles of
aromatic chemistry.
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Proposed Synthetic Pathway

A common and logical approach to installing an amino group ortho to a hydroxyl group is
through the nitration of a phenol precursor followed by the chemical reduction of the resulting
nitro group. A patent for a structurally related aminophenol demonstrates the viability of this
nitration-reduction sequence. [8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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